![molecular formula C19H16ClNO2 B1531087 6-Ethyl-2-(4-methoxyphenyl)quinoline-4-carbonyl chloride CAS No. 1160260-98-9](/img/structure/B1531087.png)
6-Ethyl-2-(4-methoxyphenyl)quinoline-4-carbonyl chloride
Overview
Description
Scientific Research Applications
Investigation of the Products of the Reaction of Epichlorohydrin with Aromatic Amines
This research explores the chlorination of the ethyl group in 3-hydroxy-6-ethyl-1,2,3,4-tetrahydrobenzo[h]quinoline and its subsequent aromatization under the influence of thionyl chloride. The study further investigates the formation of 6-alkylbenzo[h]quinolines and 6-alkyl-1,2,3,4-tetrahydrobenzo[h]quinolines when heated with polyphosphoric acid, revealing a temperature-dependent formation of the compounds. This work provides insights into the chemical behavior and synthesis pathways of quinoline derivatives, which could be relevant for the development of new compounds in scientific research applications. S. I. Kutkevichus, R. I. Shablinskas, 1971.
Safety and Hazards
Properties
IUPAC Name |
6-ethyl-2-(4-methoxyphenyl)quinoline-4-carbonyl chloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16ClNO2/c1-3-12-4-9-17-15(10-12)16(19(20)22)11-18(21-17)13-5-7-14(23-2)8-6-13/h4-11H,3H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
STQYYOUIZVRNSJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC2=C(C=C1)N=C(C=C2C(=O)Cl)C3=CC=C(C=C3)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16ClNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.8 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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